1-[[3-[(3-Chloro-2-fluorophenyl)methylamino]phenyl]methyl]piperidin-4-ol

• IUPAC Name: 1-[[3-[(3-chloro-2-fluorophenyl)methylamino]phenyl]methyl]piperidin-4-ol
• InChI: InChI=1S/C19H22ClFN2O/c20-18-6-2-4-15(19(18)21)12-22-16-5-1-3-14(11-16)13-23-9-7-17(24)8-10-23/h1-6,11,17,22,24H,7-10,12-13H2
• InChI Key: OPXJNDPNRCVKMU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=CC(=CC=C2)NCC3=C(C(=CC=C3)Cl)F
• Molecular Formula: C19H22ClFN2O
• Molecular Weight: 348.8 g/mol

Description

1-[[3-[(3-Chloro-2-fluorophenyl)methylamino]phenyl]methyl]piperidin-4-ol is a chemical compound that has been extensively researched in the scientific community. It is commonly referred to as CFM-2, and it has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CFM-2 is not fully understood, but it is believed to involve the modulation of various signaling pathways. CFM-2 has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, CFM-2 has been found to inhibit the activity of the protein kinase AKT, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
CFM-2 has been found to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, CFM-2 has been found to induce cell death in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments. It is relatively easy to synthesize, making it readily available for research purposes. Additionally, CFM-2 has been found to have low toxicity, making it a relatively safe compound to work with. However, CFM-2 has limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experiments. Additionally, CFM-2 has a short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for research on CFM-2. One potential direction is to investigate its potential as a therapeutic agent for chronic pain and inflammatory diseases. Additionally, further research could be conducted to investigate its potential as a cancer treatment. Finally, research could be conducted to optimize the synthesis of CFM-2 and improve its solubility and half-life for use in lab experiments.

Synthesis Methods

The synthesis of CFM-2 involves a series of chemical reactions. The starting material for the synthesis is 3-chloro-2-fluorobenzylamine, which is reacted with 3-nitrobenzaldehyde to form 3-[(3-chloro-2-fluorophenyl)methylamino]benzaldehyde. This intermediate compound is then reacted with piperidine and reduced to form 1-[[3-[(3-Chloro-2-fluorophenyl)methylamino]phenyl]methyl]piperidin-4-ol.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, CFM-2 has been found to have anti-tumor effects, making it a potential candidate for cancer treatment.